3-(4-Bromophenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(4-bromophenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H18BrN3O2S2/c19-12-3-5-13(6-4-12)22-17(24)16-14(7-10-25-16)20-18(22)26-11-15(23)21-8-1-2-9-21/h3-6H,1-2,7-11H2
• InChI Key: RDUJMEHKMMYOOI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Br)SCC3
• Molecular Formula: C18H18BrN3O2S2
• Molecular Weight: 452.4 g/mol

Description

3-(4-Bromophenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H18BrN3O2S2 and its molecular weight is 452.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• The synthesis of new heterocyclic compounds, including thienopyrimidine derivatives, has been a subject of interest due to their wide range of biological activities. For example, studies have explored the synthesis of sulfanyl pyrimidin-4(3H)-one derivatives, highlighting efficient methods for their creation. These compounds have demonstrated a broad spectrum of biological activities, such as antimicrobial, antiviral, anticancer, and anti-inflammatory effects (Bassyouni & Fathalla, 2013).

Antimicrobial and Antitumor Activities

• Various studies have synthesized and evaluated the antimicrobial and antitumor activities of thienopyrimidine derivatives. These compounds have shown significant potential in inhibiting the growth of bacteria and tumor cells. For instance, novel 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized, displaying potent anticancer activity comparable to known drugs in human cancer cell lines (Hafez & El-Gazzar, 2017).

Antifolate Inhibitors

• Thienopyrimidine derivatives have also been investigated as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), essential enzymes in the folate pathway critical for DNA synthesis. This research has led to the development of compounds with potent inhibitory activities, suggesting potential applications in cancer therapy and antibacterial treatments (Gangjee et al., 2008).

Synthesis Techniques

• Advanced synthesis techniques have been applied to create thienopyrimidine derivatives with enhanced biological activities. For example, iodine-mediated cyclization methods have been used to synthesize arylthieno[2,3-b]pyridines, demonstrating the versatility and creativity in the chemical synthesis of these compounds (Kobayashi et al., 2009).